4-(1H-Imidazol-1-ylmethyl)benzaldehyde
Overview
Description
4-(1H-Imidazol-1-ylmethyl)benzaldehyde is a chemical compound with the molecular formula C10H8N2O . It has a molecular weight of 172.18 . It appears as a white to light brown solid .
Synthesis Analysis
This compound could be used to synthesize (E)-3-[4-(1H-imidazol-1-yl)phenyl]-1-(4-methylphenyl)prop-2-en-1-one with 4′-methylacetophenone through Claisen–Schmidt condensation . This novel compound is suitable for anti-aspergillus activity study .Molecular Structure Analysis
The molecular structure of 4-(1H-Imidazol-1-ylmethyl)benzaldehyde is represented by the linear formula C10H8N2O . The compound consists of a benzaldehyde group attached to an imidazole ring via a methylene bridge .Physical And Chemical Properties Analysis
4-(1H-Imidazol-1-ylmethyl)benzaldehyde is a white to light brown solid . The compound has a molecular weight of 172.18 .Scientific Research Applications
Antifungal Applications
4-(1H-Imidazol-1-ylmethyl)benzaldehyde has been shown to be effective against Aspergillus fumigatus , the causative agent for the disease pulmonary aspergillosis . This compound can be used to synthesize a series of 3-[4-(1H-imidazol-1-yl)phenyl]prop-2-en-1-ones with antifungal properties .
Antibacterial Applications
In addition to its antifungal properties, 4-(1H-Imidazol-1-ylmethyl)benzaldehyde can also be used to synthesize compounds with antibacterial activity .
Antioxidant Applications
The compounds synthesized from 4-(1H-Imidazol-1-ylmethyl)benzaldehyde have been found to possess antioxidant activities .
Antileishmanial Applications
These compounds also exhibit antileishmanial activities, which means they can be used in the treatment of Leishmaniasis, a disease caused by protozoan parasites of the genus Leishmania .
Medicinal Chemistry
4-(1H-Imidazol-1-ylmethyl)benzaldehyde and its derivatives have a variety of applications in the medicinal chemistry field, such as use in anticancer and anti-inflammatory medications .
Agriculture
These compounds are also used in agriculture as fungicides , herbicides , and plant-growth regulators .
Safety and Hazards
properties
IUPAC Name |
4-(imidazol-1-ylmethyl)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O/c14-8-11-3-1-10(2-4-11)7-13-6-5-12-9-13/h1-6,8-9H,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYVCQHSLEIAQET-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C=CN=C2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30456152 |
Source
|
| Record name | 4-(1H-Imidazol-1-ylmethyl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30456152 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
102432-03-1 |
Source
|
| Record name | 4-(1H-Imidazol-1-ylmethyl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30456152 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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